2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C13H9Cl3FNO3S/c1-21-10-4-5-11(13(16)12(10)15)22(19,20)18-7-2-3-9(17)8(14)6-7/h2-6,18H,1H3
• InChI Key: KQNFLIWMXAUXHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)F)Cl)Cl)Cl
• Molecular Formula: C13H9Cl3FNO3S
• Molecular Weight: 384.6 g/mol

Description

2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide, also known as DCFMSA, is a sulfonamide derivative that has been widely used in scientific research due to its unique properties. This compound is a potent inhibitor of carbonic anhydrase IX (CA IX), which is a transmembrane protein that is overexpressed in various types of cancer cells.

Mechanism of Action

2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide binds to the active site of CA IX and inhibits its enzymatic activity by blocking the access of CO2 to the catalytic site. This results in a decrease in the intracellular pH, which impairs the survival and proliferation of cancer cells. Moreover, 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide has been shown to induce apoptosis and autophagy in cancer cells, which could contribute to its anti-tumor activity.
Biochemical and Physiological Effects:
2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide has been shown to have a selective inhibitory effect on CA IX, with no significant effect on other isoforms of carbonic anhydrase. This selectivity is important for minimizing off-target effects and toxicity. Moreover, 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide has been shown to have a good pharmacokinetic profile, with a half-life of around 5 hours in mice and a low toxicity in vivo. However, further studies are needed to evaluate the safety and efficacy of 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide in humans.

Advantages and Limitations for Lab Experiments

2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide has several advantages for lab experiments, including its high potency and selectivity for CA IX, its ability to inhibit CA IX both in vitro and in vivo, and its potential as an imaging agent for cancer diagnosis. However, 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide also has some limitations, such as its low solubility in aqueous solutions, its limited stability under acidic conditions, and its potential for off-target effects on other enzymes or proteins.

Future Directions

There are several future directions for the research on 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide, including:
1. Development of new analogs or derivatives of 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide with improved pharmacokinetic properties and selectivity for CA IX.
2. Evaluation of the safety and efficacy of 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide in clinical trials for the treatment of cancer.
3. Investigation of the role of CA IX in other diseases or physiological processes, such as hypoxia-induced pulmonary hypertension or acid-base balance regulation.
4. Development of new imaging agents or probes based on 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide for the detection of CA IX in vivo.
5. Exploration of the potential synergistic effects of 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide with other anti-cancer agents or therapies.
In conclusion, 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide is a promising compound with unique properties that make it a valuable tool for scientific research on the role of CA IX in cancer cells. Further studies are needed to evaluate its safety and efficacy for clinical use, and to explore its potential in other disease contexts.

Scientific Research Applications

2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide has been extensively used in scientific research as a tool compound to study the role of CA IX in cancer cells. CA IX is a transmembrane protein that is overexpressed in hypoxic regions of solid tumors, and its expression is associated with poor prognosis and resistance to chemotherapy. 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide has been shown to inhibit the activity of CA IX in vitro and in vivo, leading to a decrease in tumor growth and metastasis. Moreover, 2,3-dichloro-N-(3-chloro-4-fluorophenyl)-4-methoxybenzenesulfonamide has been used to develop imaging agents for the detection of CA IX in cancer cells, which could be useful for diagnosis and monitoring of cancer progression.